Cas no 515-93-5 (L-Threoninol)

L-Threoninol structure
L-Threoninol structure
Product Name:L-Threoninol
CAS No:515-93-5
MF:C4H11NO2
MW:105.13564
CID:95099
Update Time:2020-05-28

L-Threoninol Chemical and Physical Properties

Names and Identifiers

    • L-THREONINOL
    • THREONINOL
    • H-THR-OL
    • H-L-THR-OL
    • (2R,3R)-2-AMINO-1,3-BUTANEDIOL
    • (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
    • (2R,3R)-2-amino-3-methyl-1,3-butanediol
    • (2S,3R)-2-aminobutane-1,3-diol
    • (R,R)-threoninol
    • 2-Amino-2.4-didesoxy-D-erythrit
    • 2-aminobutan-1,3-diol
    • AC1M0S4H
    • AG-F-07866
    • AmbotzFAL1016
    • D-allo-threoninol
    • D-threoninol
    • H-Threoninol
    • threonine alcohol
    • Threoninol,L-
    • UNII-A16V466XOD
    • L-Threoninol
    • MDL: MFCD00191173
    • Inchi: InChI=1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
    • InChI Key: MUVQIIBPDFTEKM-QWWZWVQMSA-N
    • SMILES: O[C@H](C)[C@@H](CO)N

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 49
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.6

Experimental Properties

  • Density: 1.1043 (rough estimate)
  • Melting Point: 49-54 °C(lit.)
  • Boiling Point: 120-122 °C (1 mmHg)
  • Refractive Index: 1.4170 (estimate)

L-Threoninol Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 37/39-26
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

L-Threoninol Related Literature

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